3-(3-Fluorophenyl)-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H11FN4OS
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 3-(3-fluorophenyl)-6-(2-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H11FN4OS/c1-22-13-8-3-2-7-12(13)15-20-21-14(18-19-16(21)23-15)10-5-4-6-11(17)9-10/h2-9H,1H3
• InChI Key: NVBZGVUKKWYWKL-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=NN3C(=NN=C3S2)C4=CC(=CC=C4)F

Description

3-(3-Fluorophenyl)-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is a member of the triazolo-thiadiazole family of compounds, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 3-(3-Fluorophenyl)-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not yet fully understood. However, it is believed to exert its biological effects by interacting with specific molecular targets in cells, leading to the modulation of various signaling pathways. For example, it has been reported to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 3-(3-Fluorophenyl)-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation and oxidative stress in cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(3-Fluorophenyl)-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high potency and selectivity towards specific molecular targets. This allows for precise modulation of cellular processes and signaling pathways. However, one of the limitations is its relatively low solubility in water, which can affect its bioavailability and pharmacokinetic properties.

Future Directions

There are several future directions for the research and development of 3-(3-Fluorophenyl)-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is its potential application in the treatment of various types of cancer, including breast, lung, and prostate cancer. Another area of research is the development of novel derivatives and analogs of this compound with improved pharmacological properties and selectivity towards specific molecular targets. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of 3-(3-Fluorophenyl)-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the condensation of 3-amino-5-(3-fluorophenyl)-1,2,4-triazole with 2-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with thiosemicarbazide to yield the final product.

Scientific Research Applications

The compound 3-(3-Fluorophenyl)-6-(2-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in medicinal chemistry. Several studies have reported its promising anticancer, antimicrobial, and antifungal activities. In addition, it has been shown to possess potent anti-inflammatory and antioxidant properties.